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Compound of Interest

Compound Name: Methyl 2-hydroxydodecanoate

Cat. No.: B164382 Get Quote

An In-depth Technical Guide to Methyl 2-
hydroxydodecanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-hydroxydodecanoate is an alpha-hydroxy fatty acid ester. This class of molecules,

more broadly known as fatty acid esters of hydroxy fatty acids (FAHFAs), has garnered

increasing interest in the scientific community for its potential biological activities, including anti-

inflammatory and anti-diabetic properties.[1][2][3] This technical guide provides a

comprehensive overview of the known physical and chemical properties of Methyl 2-
hydroxydodecanoate, along with proposed experimental protocols for its synthesis and

analysis. Furthermore, it explores its potential, yet currently unproven, role in biological

signaling pathways relevant to drug development.

Core Compound Information
Methyl 2-hydroxydodecanoate is identified by the Chemical Abstracts Service (CAS) number

51067-85-7.[4][5][6] Its chemical structure consists of a twelve-carbon aliphatic chain

(dodecanoate) with a hydroxyl group at the alpha-position (carbon 2) and a methyl ester at the

carboxyl group.
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Physical and Chemical Properties
A summary of the available quantitative data for Methyl 2-hydroxydodecanoate is presented

in the tables below. It is important to note that while some experimental data is available, many

of the listed properties are computed. A definitive experimental melting point has not been

identified in the reviewed literature.

Table 1: General and Physical Properties
Property Value Source

Molecular Formula C13H26O3 PubChem[4]

Molecular Weight 230.34 g/mol PubChem[4]

CAS Number 51067-85-7 PubChem[4]

Appearance Solid (predicted) ---

Melting Point Not available ---

Boiling Point 277.2 °C at 760 mmHg LookChem

Density 0.942 g/cm³ LookChem

Refractive Index 1.448 LookChem

Table 2: Computed Physicochemical Properties
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Property Value Source

XLogP3-AA 4.5 PubChem[4]

Hydrogen Bond Donor Count 1 PubChem[4]

Hydrogen Bond Acceptor

Count
3 PubChem[4]

Rotatable Bond Count 11 PubChem[4]

Topological Polar Surface Area 46.5 Å² PubChem[4]

Log10 of Water Solubility

(mol/L)
-3.50 Cheméo[7]

Octanol/Water Partition

Coefficient (logPoct/wat)
3.051 Cheméo[7]

Table 3: Spectral Data
Data Type Key Features Source

GC-MS

Kovats Retention Index

(Standard non-polar): 1619,

1627; (Semi-standard non-

polar): 1631.5

PubChem[4]

13C NMR Spectra available PubChem[4]

IR Spectra Vapor phase spectra available PubChem[4]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Methyl 2-
hydroxydodecanoate are not readily available in the public domain. However, based on

established organic chemistry principles for the synthesis of alpha-hydroxy esters and the

analysis of fatty acid methyl esters (FAMEs), the following protocols are proposed.

Proposed Synthesis: Lipase-Catalyzed Esterification
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Enzymatic synthesis using lipases offers a green and selective method for esterification.[8][9]

[10]

Materials:

2-Hydroxydodecanoic acid

Methanol

Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

Anhydrous organic solvent (e.g., hexane, toluene)

Molecular sieves (for water removal)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Methodology:

Reaction Setup: In a round-bottom flask, dissolve 2-hydroxydodecanoic acid and a molar

excess of methanol in the chosen anhydrous organic solvent.

Enzyme Addition: Add the immobilized lipase and molecular sieves to the reaction mixture.

Reaction: Stir the mixture at a controlled temperature (e.g., 40-60 °C) and monitor the

reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, filter off the enzyme and molecular sieves.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by silica gel column chromatography using a gradient of ethyl acetate in hexane.
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Proposed Synthesis Workflow

2-Hydroxydodecanoic Acid +
Methanol + Solvent

Esterification Reaction
(40-60°C, Stirring)

Immobilized Lipase +
Molecular Sieves

Filtration

Solvent Evaporation

Column Chromatography

Pure Methyl 2-hydroxydodecanoate

Click to download full resolution via product page

Proposed workflow for the lipase-catalyzed synthesis of Methyl 2-hydroxydodecanoate.

Proposed Analytical Protocol: Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a standard and effective technique for the analysis of fatty acid methyl esters.

Instrumentation:
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Gas chromatograph coupled with a mass spectrometer.

Capillary column suitable for FAME analysis (e.g., DB-5ms or equivalent).

Methodology:

Sample Preparation: Prepare a dilute solution of the purified Methyl 2-
hydroxydodecanoate in a volatile solvent like hexane or dichloromethane.

Injection: Inject a small volume of the sample into the GC.

GC Separation:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), hold for a

few minutes, then ramp up to a final temperature (e.g., 280 °C) at a controlled rate.

MS Detection:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-400.

Data Analysis: Identify the peak corresponding to Methyl 2-hydroxydodecanoate in the

total ion chromatogram and analyze its mass spectrum for characteristic fragments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b164382?utm_src=pdf-body
https://www.benchchem.com/product/b164382?utm_src=pdf-body
https://www.benchchem.com/product/b164382?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed GC-MS Analysis Workflow

Sample Preparation
(Dilution in Solvent)

GC Injection

GC Separation
(Capillary Column)

Electron Ionization (EI)

Mass Spectrometry
Detection

Data Analysis
(TIC and Mass Spectrum)
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Proposed workflow for the GC-MS analysis of Methyl 2-hydroxydodecanoate.

Potential Biological Activity and Signaling Pathways
While there is no direct evidence for the biological activity of Methyl 2-hydroxydodecanoate,

its classification as a fatty acid ester of a hydroxy fatty acid (FAHFA) suggests it may share

properties with other members of this class. FAHFAs are a class of endogenous lipids that have

been shown to possess anti-diabetic and anti-inflammatory effects.[1][2][3] They are known to
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interact with G-protein coupled receptors (GPCRs), such as GPR120, which are involved in

metabolic regulation and inflammatory responses.

The following diagram illustrates a hypothetical signaling pathway that could be modulated by

FAHFAs, and by extension, potentially by Methyl 2-hydroxydodecanoate.
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Hypothetical Signaling Pathway for FAHFAs

Methyl 2-hydroxydodecanoate
(as a FAHFA)
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β-Arrestin 2
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Cannot activate

IKK Complex

No activation

NF-κB
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Hypothetical anti-inflammatory signaling pathway potentially modulated by FAHFAs.
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Applications in Drug Development
The potential for Methyl 2-hydroxydodecanoate and other FAHFAs in drug development lies

in their ability to modulate metabolic and inflammatory pathways.[1][2][3] Should this compound

demonstrate significant biological activity, it could be a lead compound for the development of

new therapeutics for conditions such as type 2 diabetes, metabolic syndrome, and chronic

inflammatory diseases. Further research is required to validate these potential applications.

Conclusion
Methyl 2-hydroxydodecanoate is a fatty acid ester with well-defined chemical and physical

properties, although some experimental data, such as its melting point, remain to be

determined. While specific biological functions have not been elucidated, its classification as a

FAHFA suggests potential therapeutic relevance. The proposed synthesis and analytical

protocols in this guide provide a framework for future research into this and related

compounds, which may hold promise for the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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